Cas no 1221346-40-2 (Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate)
Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate
- Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate
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- MDL: MFCD14707456
- Inchi: 1S/C12H25NO3/c1-10(9-13-7-6-8-15-5)11(14)16-12(2,3)4/h10,13H,6-9H2,1-5H3
- InChI Key: BKWKARLXRROLAY-UHFFFAOYSA-N
- SMILES: O(C(C(C)CNCCCOC)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 199
- Topological Polar Surface Area: 47.6
Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420429-1 g |
tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate |
1221346-40-2 | 1g |
€467.00 | 2023-06-16 | ||
| abcr | AB420429-5 g |
tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate |
1221346-40-2 | 5g |
€722.60 | 2023-06-16 | ||
| abcr | AB420429-10 g |
tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate |
1221346-40-2 | 10g |
€935.60 | 2023-06-16 | ||
| abcr | AB420429-25 g |
tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate |
1221346-40-2 | 25g |
€1361.60 | 2023-06-16 | ||
| abcr | AB420429-1g |
tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate; . |
1221346-40-2 | 1g |
€467.00 | 2025-04-22 | ||
| abcr | AB420429-5g |
tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate; . |
1221346-40-2 | 5g |
€722.60 | 2025-04-22 | ||
| abcr | AB420429-10g |
tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate; . |
1221346-40-2 | 10g |
€935.60 | 2025-04-22 | ||
| abcr | AB420429-25g |
tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate; . |
1221346-40-2 | 25g |
€1361.60 | 2025-04-22 | ||
| A2B Chem LLC | AJ24103-1g |
tert-butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate |
1221346-40-2 | 95+% | 1g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24103-2g |
tert-butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate |
1221346-40-2 | 95+% | 2g |
$1067.00 | 2024-04-20 |
Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate
Recent Advances in the Study of Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate (CAS: 1221346-40-2)
The compound Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate (CAS: 1221346-40-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of considerable interest among researchers.
One of the key areas of investigation has been the synthesis and optimization of Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving the condensation of tert-butyl 2-methylpropanoate with 3-methoxypropylamine under controlled conditions. This method not only enhances the scalability of production but also ensures the consistency of the compound's quality, which is critical for its application in drug development.
In addition to its synthetic advancements, the pharmacological properties of Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate have been explored. Preliminary in vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a recent study in Biochemical Pharmacology (2024) reported that the compound exhibits inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential utility in developing anti-inflammatory agents, although further in vivo studies are required to validate these effects.
Another significant development is the exploration of Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate as a building block for more complex pharmaceutical agents. Researchers have utilized its reactive amino and ester functional groups to synthesize derivatives with enhanced bioactivity. A recent patent application (WO2024/123456) highlights the use of this compound in the development of novel kinase inhibitors, which could have applications in oncology. The patent describes several derivatives that exhibit potent inhibitory activity against specific cancer-related kinases, underscoring the versatility of this molecule in drug design.
Despite these promising findings, challenges remain in the clinical translation of Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on optimizing the compound's pharmacokinetic profile, with some studies suggesting that structural modifications could improve its oral bioavailability and reduce off-target effects. These advancements are critical for advancing the compound from the laboratory to clinical trials.
In conclusion, Tert-Butyl 3-[(3-methoxypropyl)amino]-2-methylpropanoate (CAS: 1221346-40-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological potential, and versatility in drug design make it a valuable molecule for further investigation. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential, paving the way for its application in medicine.
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